Cas no 2172397-36-1 (6-fluoro-2-pentylquinazoline-4-carboxylic acid)

• Product Name: 6-fluoro-2-pentylquinazoline-4-carboxylic acid
• CAS No: 2172397-36-1
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• CID: 6264505
• PubChem ID: 165744066
• Update Time: 2025-06-10

6-fluoro-2-pentylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-pentylquinazoline-4-carboxylic acid
• 2172397-36-1
• EN300-1267515

• Inchi： 1S/C14H15FN2O2/c1-2-3-4-5-12-16-11-7-6-9(15)8-10(11)13(17-12)14(18)19/h6-8H,2-5H2,1H3,(H,18,19)
• InChI Key： YAFXZVJUJVGCCD-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=NC(CCCCC)=N2

Computed Properties

• Exact Mass: 262.11175589g/mol
• Monoisotopic Mass: 262.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-fluoro-2-pentylquinazoline-4-carboxylic acid

Comprehensive Overview of 6-Fluoro-2-Pentylquinazoline-4-Carboxylic Acid (CAS No. 2172397-36-1)

6-Fluoro-2-pentylquinazoline-4-carboxylic acid (CAS No. 2172397-36-1) is a fluorinated quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for fluoroquinazoline derivatives in drug discovery, this molecule has become a focal point for researchers exploring novel therapeutic agents.

The incorporation of a fluorine atom at the 6-position of the quinazoline ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for medicinal chemistry applications. Additionally, the pentyl side chain and carboxylic acid moiety contribute to its lipophilicity and potential interactions with biological targets. Recent studies have highlighted the role of 6-fluoro-2-pentylquinazoline-4-carboxylic acid in modulating enzyme activity, particularly in the context of kinase inhibition, which is a hot topic in cancer research and inflammation therapy.

In the realm of agrochemicals, 6-fluoro-2-pentylquinazoline-4-carboxylic acid has been investigated for its potential as a plant growth regulator or pesticide intermediate. The fluoroquinazoline scaffold is known to exhibit herbicidal and fungicidal properties, aligning with the growing need for sustainable crop protection solutions. As environmental concerns drive the search for greener alternatives, this compound's efficacy and safety profile are under scrutiny.

From a synthetic chemistry perspective, the preparation of CAS No. 2172397-36-1 involves multi-step organic transformations, including cyclization and fluorination reactions. Researchers are optimizing these processes to improve yield and scalability, addressing the challenges associated with fluorinated heterocycles. The compound's purity and stability are critical factors, especially for applications in high-throughput screening and preclinical development.

The rising interest in 6-fluoro-2-pentylquinazoline-4-carboxylic acid is reflected in its frequent appearance in patent literature and academic publications. Its potential as a building block for more complex molecules has made it a valuable asset in combinatorial chemistry and fragment-based drug design. Moreover, the compound's compatibility with modern AI-driven drug discovery platforms has positioned it as a subject of computational modeling studies, where its pharmacokinetic and pharmacodynamic properties are predicted and validated.

As the scientific community continues to explore the applications of 6-fluoro-2-pentylquinazoline-4-carboxylic acid, questions about its mechanism of action, toxicity, and environmental impact remain at the forefront. Addressing these concerns will be essential for its successful translation into commercial products. With advancements in analytical techniques and regulatory frameworks, the future of this compound looks promising, offering opportunities for innovation in both healthcare and agriculture.